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Compound of Interest

Compound Name: 2-hydroxypinocembrin

Cat. No.: B1259880

An In-depth Technical Guide to the Chemical Structure and Properties of Pinocembrin

Disclaimer: Initial searches for "2-hydroxypinocembrin" did not yield a chemical compound
with that specific name in publicly available scientific literature. Therefore, this guide focuses on
the well-researched and structurally related flavonoid, pinocembrin. It is presumed that the
user's interest lies in this compound.

Introduction

Pinocembrin (5,7-dihydroxyflavanone) is a naturally occurring flavonoid found in a variety of
plants, honey, and propolis. It has garnered significant attention from the scientific community
due to its diverse pharmacological activities, including neuroprotective, anti-inflammatory,
antioxidant, and anticancer properties. This technical guide provides a comprehensive
overview of the chemical structure, properties, and biological activities of pinocembrin, with a
focus on its underlying signaling pathways and the experimental methodologies used to
elucidate its functions. This document is intended for researchers, scientists, and professionals
in the field of drug development.

Chemical Structure and Properties

Pinocembrin is a flavanone, a class of flavonoids characterized by a C6-C3-C6 skeleton. Its
structure consists of two aromatic rings (A and B) connected by a three-carbon heterocyclic
pyran ring. The hydroxyl groups at positions 5 and 7 on the A ring are crucial for its biological
activities.
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Chemical Identifiers
e |[UPAC Name: (2S)-5,7-dihydroxy-2-phenyl-2,3-dihydrochromen-4-one

e CAS Number: 480-39-7
e Molecular Formula: CisH1204

e SMILES: C1--INVALID-LINK--C3=CC=CC=C3

Physicochemical Properties

The following table summarizes the key physicochemical properties of pinocembrin.

Property Value Reference(s)
Molecular Weight 256.25 g/mol [1]

Melting Point 192-195 °C [1]12]

Boiling Point 511.1 £ 50.0 °C (Predicted) [2]

Soluble in DMSO, ethanol,
Solubility methanol, and chloroform. [2][3]

Sparingly soluble in water.

Appearance Solid powder [2]

Biological Activities and Signaling Pathways

Pinocembrin exerts its biological effects through the modulation of various cellular signaling
pathways. This section details its primary activities and the associated molecular mechanisms.

Anti-inflammatory Activity

Pinocembrin has been shown to possess potent anti-inflammatory properties. It can suppress
the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-q),
interleukin-1beta (IL-1), nitric oxide (NO), and prostaglandin E2 (PGE2).[4] The primary
mechanism underlying its anti-inflammatory effects is the inhibition of the Nuclear Factor-kappa
B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[4][5]
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Pinocembrin's Anti-inflammatory Mechanism

Neuroprotective Effects

Pinocembrin has demonstrated significant neuroprotective effects in various models of
neurological disorders, including cerebral ischemia and neurodegenerative diseases.[6] Its
neuroprotective mechanisms are multifaceted and involve the inhibition of apoptosis, reduction

of oxidative stress, and modulation of autophagy.[7]
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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